Cas no 1354927-00-6 (4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine)

• Product Name: 4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine
• CAS No: 1354927-00-6
• MF: C₁₇H₁₄FN₃
• MW: 279.311566829681
• MDL: MFCD21335847
• CID: 5169320
• Update Time: 2026-03-04

4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine

• MDL： MFCD21335847
• Inchi： 1S/C17H14FN3/c1-11-5-2-3-8-14(11)16-10-15(20-17(19)21-16)12-6-4-7-13(18)9-12/h2-10H,1H3,(H2,19,20,21)
• InChI Key： KILMANCKGRZAGU-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2C)=CC(C2=CC=CC(F)=C2)=N1

Additional information on 4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine

Introduction to 4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine (CAS No. 1354927-00-6)

4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine, identified by its CAS number 1354927-00-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in drug discovery and development. The compound's unique structural features, including the presence of a fluorine atom at the 3-position of the phenyl ring and a methyl group at the 2-position, contribute to its distinct chemical properties and reactivity, which are critical for its exploration in synthetic chemistry and pharmacological studies.

The molecular structure of 4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine consists of a central pyrimidine core, which is a well-known scaffold in medicinal chemistry due to its prevalence in numerous bioactive molecules. The pyrimidine ring is substituted at the 2-amino position, the 4-position with a fluorophenyl group, and the 6-position with a methylphenyl group. This arrangement not only imparts specific electronic and steric properties but also opens up diverse possibilities for further functionalization and derivatization, enabling the synthesis of analogues with tailored biological profiles.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties compared to their non-fluorinated counterparts. The incorporation of a fluorine atom at the 3-position of the phenyl ring in 4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine is particularly noteworthy, as fluorine can significantly influence the compound's interactions with biological targets. This fluorine substituent can increase lipophilicity, modulate receptor binding, and enhance resistance to enzymatic degradation, all of which are crucial factors in drug design.

The presence of a methylphenyl group at the 6-position further enriches the structural diversity of this compound. Methyl groups are known to influence both the electronic distribution and steric environment around the core scaffold, which can be leveraged to fine-tune biological activity. The combination of these substituents in 4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine suggests potential applications in various therapeutic areas, particularly where precise modulation of molecular interactions is required.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The pyrimidine core provides a versatile platform for further chemical modifications, allowing researchers to explore new chemical spaces and discover novel drug candidates. For instance, modifications at the amino position could lead to new derivatives with enhanced solubility or improved bioavailability, while alterations at other positions might yield compounds with different selectivity profiles.

Recent advancements in computational chemistry have also facilitated the exploration of 4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine's potential applications. Molecular modeling studies have been instrumental in predicting its binding modes to various biological targets, including enzymes and receptors relevant to human health. These simulations have provided valuable insights into how structural modifications might impact biological activity, guiding experimental efforts toward more effective drug candidates.

The compound's relevance extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly investing in high-throughput screening programs to identify promising scaffolds like 4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine for further development. Its unique structural features make it an attractive candidate for lead optimization programs aimed at identifying drugs with improved efficacy and reduced side effects.

In conclusion,4-(3-fluorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine (CAS No. 1354927-00-6) represents a fascinating molecule with significant potential in pharmaceutical research and drug development. Its structural complexity, combined with its unique substituent patterns, makes it a valuable tool for exploring new therapeutic avenues. As research continues to uncover more about its properties and applications, this compound is likely to remain at the forefront of medicinal chemistry investigations.